4-(4-Amino-1-naphthylazo)benzenesulphonic acid

• Molecular Formula: C16H13N3O3S
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 4-[(4-aminonaphthalen-1-yl)diazenyl]benzenesulfonic acid
• InChI: InChI=1S/C16H13N3O3S/c17-15-9-10-16(14-4-2-1-3-13(14)15)19-18-11-5-7-12(8-6-11)23(20,21)22/h1-10H,17H2,(H,20,21,22)
• InChI Key: OOXOSYJUYWJBFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2N=NC3=CC=C(C=C3)S(=O)(=O)O)N
• CAS No.: 3713-23-3

Description

4-(4-Amino-1-naphthylazo)benzenesulphonic acid is an organic compound with the molecular formula C16H13N3O3S. It is a derivative of benzenesulphonic acid and contains an azo group, which is a functional group characterized by a nitrogen-nitrogen double bond. This compound is known for its vibrant color and is commonly used as a dye.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Amino-1-naphthylazo)benzenesulphonic acid typically involves a diazotization reaction followed by azo coupling. The process begins with the diazotization of 4-amino-1-naphthylamine using sodium nitrite and hydrochloric acid to form the diazonium salt. This intermediate is then coupled with benzenesulphonic acid under alkaline conditions to yield the final product.

Industrial Production Methods

In industrial settings, the production of this compound follows a similar route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems helps in maintaining consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-(4-Amino-1-naphthylazo)benzenesulphonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can break the azo bond, leading to the formation of amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium dithionite and zinc dust are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Products vary based on the oxidizing agent but can include quinones and other oxidized derivatives.

Reduction: The primary products are aromatic amines.

Substitution: The products depend on the substituent introduced, leading to a variety of functionalized derivatives.

Scientific Research Applications

4-(4-Amino-1-naphthylazo)benzenesulphonic acid has a wide range of applications in scientific research:

Chemistry: It is used as a dye in various analytical techniques, including spectrophotometry and chromatography.

Biology: The compound is employed in staining procedures to visualize biological tissues and cells.

Medicine: It serves as a precursor for the synthesis of pharmaceutical compounds.

Industry: The dye is used in the textile industry for coloring fabrics and in the production of colored plastics and inks.

Comparison with Similar Compounds

Similar Compounds

4-(4-Hydroxy-1-naphthylazo)benzenesulphonic acid: This compound contains a hydroxyl group instead of an amino group, leading to different chemical properties and applications.

4-(4-Methoxy-1-naphthylazo)benzenesulphonic acid: The presence of a methoxy group alters the compound’s reactivity and solubility.

4-(4-Aminophenylazo)benzenesulphonic acid: This compound has a phenyl group instead of a naphthyl group, resulting in different spectral properties.

Uniqueness

4-(4-Amino-1-naphthylazo)benzenesulphonic acid is unique due to its specific combination of functional groups, which confer distinct chemical and physical properties. Its vibrant color, solubility in water, and reactivity make it a valuable compound in various scientific and industrial applications.